Cas no 168112-89-8 ((S)-2-Amino-1-(3-chloro-phenyl)-ethanol)

• Product Name: (S)-2-Amino-1-(3-chloro-phenyl)-ethanol
• CAS No: 168112-89-8
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD09260578
• CID: 135823
• PubChem ID: 9855591
• Update Time: 2025-06-20

(S)-2-Amino-1-(3-chloro-phenyl)-ethanol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-1-(3-chlorophenyl)ethanol
• Benzenemethanol, a-(aminomethyl)-3-chloro-, (aS)-
• (2S)-2-(3-chlorophenyl)-2-hydroxyethanamine
• (S)-(+)-2-amino-1-(3-chlorophenyl)ethanol
• (S)-(+)-2-amino-1-(m-chlorophenyl)ethanol
• (S)-2-(3-chloro-phenyl)-2-hydroxy-ethylamine
• Benzenemethanol,a-(aminomethyl)-3-chloro-,(aS)
• Benzenemethanol,a-(aminomethyl)-3-chloro-,(S)
• [(S)-2-(3-Chlorophenyl)-2-hydroxyethyl]amine
• a-(aMinoMethyl)-3-chloro-
• (1S)-2-Amino-1-(3-chlorophenyl)ethanol
• (S)-2-Amino-1-(3-chloro-phenyl)-ethanol
• (S)-alpha-(Aminomethyl)-3-chlorobenzenemethanol
• EN300-202587
• (S)-2-amino-1-[3-chlorophenyl]ethanol
• DTXSID60431816
• Benzenemethanol,a-(aminomethyl)-3-chloro-,(as)-
• (S)-2-amino-1-(3-chlorophenyl)-ethanol
• CS-B0672
• 168112-89-8
• (1S)-2-amino-1-(3-chlorophenyl)ethan-1-ol
• (S)-2-amino-1-(3-chlorophenyl)ethan-1-ol
• AKOS017515666
• SCHEMBL768007
• Benzenemethanol, alpha-(aminomethyl)-3-chloro-, (alphaS)-
• STJIXOUDTUPEEL-MRVPVSSYSA-N

• MDL： MFCD09260578
• Inchi： 1S/C8H10ClNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H,5,10H2/t8-/m1/s1
• InChI Key： STJIXOUDTUPEEL-MRVPVSSYSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](CN)O

Computed Properties

• Exact Mass: 171.04500
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 319.809°C at 760 mmHg
• Flash Point: 147.215°C
• Refractive Index: 1.587
• Solubility: Slightly soluble (22 g/l) (25 º C),
• PSA: 46.25000
• LogP: 2.03240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (S)-2-Amino-1-(3-chloro-phenyl)-ethanol

(S)-2-Amino-1-(3-chloro-phenyl)-ethanol (CAS No. 168112-89-8): An Overview of Its Properties, Applications, and Recent Research

(S)-2-Amino-1-(3-chloro-phenyl)-ethanol (CAS No. 168112-89-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, also known as (S)-α-Chlorophenylethylamine, is a derivative of phenylethylamine and features a chlorine atom substituted at the para position of the phenyl ring. The presence of the chiral center at the carbon adjacent to the amino group imparts enantiomeric specificity, which is crucial for its biological activities.

The chemical structure of (S)-2-Amino-1-(3-chloro-phenyl)-ethanol can be represented as follows: C₉H₁₁ClNO. This compound is a white crystalline solid with a melting point of approximately 54-56°C and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its molecular weight is 174.64 g/mol, and it exhibits strong UV absorption at 254 nm, making it detectable by various spectroscopic techniques.

In terms of its chemical synthesis, (S)-2-Amino-1-(3-chloro-phenyl)-ethanol can be prepared through several methods, including asymmetric synthesis and resolution techniques. One common approach involves the asymmetric reduction of the corresponding ketone using chiral catalysts or enzymes. For instance, the use of chiral phosphoric acid catalysts in combination with hydrogenation has been reported to yield high enantiomeric excess (ee) values, making it a preferred method for large-scale production.

The biological activities of (S)-2-Amino-1-(3-chloro-phenyl)-ethanol have been extensively studied in recent years. One of its key applications is as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its chiral nature makes it particularly useful in the development of enantiomerically pure drugs, which often exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts.

In the context of medicinal chemistry, (S)-2-Amino-1-(3-chloro-phenyl)-ethanol has shown promise as a lead compound for the development of new therapeutic agents. For example, it has been investigated for its potential as an antidepressant due to its structural similarity to other known antidepressants such as amphetamine derivatives. Recent studies have demonstrated that this compound can modulate serotonin and dopamine neurotransmission pathways, which are central to mood regulation.

Beyond its potential as an antidepressant, (S)-2-Amino-1-(3-chloro-phenyl)-ethanol has also been explored for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated immune cells. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, (S)-2-Amino-1-(3-chloro-phenyl)-ethanol has found use in analytical chemistry as a chiral selector in chromatographic separations. Its ability to form diastereomeric complexes with other chiral compounds allows for efficient separation and detection of enantiomers in complex mixtures. This is particularly valuable in quality control processes for pharmaceuticals and fine chemicals.

The safety profile of (S)-2-Amino-1-(3-chloro-phenyl)-ethanol has been evaluated in several preclinical studies. Toxicological assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, like any chemical compound, it should be handled with care and appropriate safety measures should be followed during laboratory work.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions involving (S)-2-Amino-1-(3-chloro-phenyl)-ethanol. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding modes with various biological targets, including receptors and enzymes. These computational tools are invaluable for optimizing lead compounds and predicting their pharmacological properties.

In conclusion, (S)-2-Amino-1-(3-chloro-phenyl)-ethanol (CAS No. 168112-89-8) is a versatile chiral compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new aspects of its potential uses and mechanisms of action, solidifying its importance in modern chemical biology.